Cas no 1806609-52-8 (2-Bromo-1-(3-chloro-5-ethylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-chloro-5-ethylphenyl)propan-1-one
• CAS No: 1806609-52-8
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 4978257
• Update Time: 2025-06-11

2-Bromo-1-(3-chloro-5-ethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-chloro-5-ethylphenyl)propan-1-one

• Inchi： 1S/C11H12BrClO/c1-3-8-4-9(6-10(13)5-8)11(14)7(2)12/h4-7H,3H2,1-2H3
• InChI Key： BECURDISSJJNIP-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC(=CC(=C1)CC)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(3-chloro-5-ethylphenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(3-chloro-5-ethylphenyl)propan-1-one (CAS No. 1806609-52-8)

2-Bromo-1-(3-chloro-5-ethylphenyl)propan-1-one (CAS No. 1806609-52-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique bromo and chloro substituents, plays a pivotal role in the development of advanced chemical entities. Researchers and industry professionals frequently search for terms like "2-Bromo-1-(3-chloro-5-ethylphenyl)propan-1-one synthesis" or "CAS 1806609-52-8 applications," reflecting its growing relevance in modern chemistry.

The molecular structure of 2-Bromo-1-(3-chloro-5-ethylphenyl)propan-1-one features a propan-1-one backbone with a bromo group at the 2-position and a 3-chloro-5-ethylphenyl moiety. This configuration imparts distinct reactivity, making it valuable for cross-coupling reactions and carbon-carbon bond formation. Recent trends in organic synthesis highlight the demand for such halogenated ketones, particularly in the design of biologically active molecules and material science applications. Searches for "halogenated aromatic ketones uses" or "1806609-52-8 solubility" underscore its versatility.

In the context of sustainability and green chemistry, 2-Bromo-1-(3-chloro-5-ethylphenyl)propan-1-one is often discussed alongside eco-friendly synthetic routes. Researchers are exploring catalytic methods to minimize waste and improve yield, addressing queries like "green synthesis of bromo ketones." Additionally, its potential in photocatalysis and electrochemical applications aligns with the global shift toward renewable energy solutions. The compound's stability under various conditions also makes it a candidate for high-performance material development.

From a commercial perspective, CAS 1806609-52-8 is supplied by leading chemical manufacturers with stringent quality controls. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure its purity, catering to industries requiring precise specifications. Frequently searched terms like "2-Bromo-1-(3-chloro-5-ethylphenyl)propan-1-one supplier" or "1806609-52-8 price" reflect its market demand. Storage recommendations typically emphasize anhydrous conditions and light-sensitive handling to maintain integrity.

Future research directions for 2-Bromo-1-(3-chloro-5-ethylphenyl)propan-1-one may focus on its integration into drug discovery pipelines or nanotechnology. As AI-driven molecular modeling gains traction, this compound could serve as a scaffold for virtual screening campaigns. Popular inquiries such as "1806609-52-8 in medicinal chemistry" or "computational studies on bromo ketones" highlight its interdisciplinary appeal. Collaborative efforts between academia and industry will likely expand its applications further.